2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide

• IUPAC Name: 2,4-dimethyl-N-(2-piperidin-1-ylphenyl)benzamide
• InChI: InChI=1S/C20H24N2O/c1-15-10-11-17(16(2)14-15)20(23)21-18-8-4-5-9-19(18)22-12-6-3-7-13-22/h4-5,8-11,14H,3,6-7,12-13H2,1-2H3,(H,21,23)
• InChI Key: XDMGDVWFUUFSSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=CC=C2N3CCCCC3)C
• Molecular Formula: C20H24N2O
• Molecular Weight: 308.4 g/mol

Description

2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide, commonly known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). This compound is a synthetic molecule that has been developed for its potential use in the treatment of various neurological and psychiatric disorders. URB597 has been shown to have a positive impact on mood, anxiety, and pain management, making it an important target for scientific research.

Mechanism of Action

URB597 works by selectively inhibiting 2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide, an enzyme responsible for the degradation of endocannabinoids such as anandamide. By inhibiting 2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide, URB597 increases the levels of endocannabinoids in the brain, leading to increased activation of cannabinoid receptors and subsequent effects on mood, anxiety, and pain management.
Biochemical and Physiological Effects:
URB597 has been shown to have a number of biochemical and physiological effects. It has been shown to increase levels of anandamide, a neurotransmitter that has been linked to mood regulation, anxiety, and pain management. Additionally, URB597 has been shown to increase levels of other endocannabinoids such as 2-arachidonoylglycerol (2-AG). These effects have been linked to the positive effects of URB597 on mood, anxiety, and pain management.

Advantages and Limitations for Lab Experiments

URB597 has a number of advantages and limitations for use in lab experiments. One advantage is its high selectivity for 2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide, which allows for precise targeting of the endocannabinoid system. Additionally, URB597 has a relatively long half-life, allowing for sustained effects on endocannabinoid levels. However, URB597 has low solubility in water, which can make it difficult to administer in certain experiments. Additionally, URB597 has been shown to have variable effects in different animal models, highlighting the need for further research.

Future Directions

There are a number of future directions for research on URB597. One direction is the development of more potent and selective 2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide inhibitors. Additionally, further research is needed to fully understand the effects of URB597 on the endocannabinoid system and its potential therapeutic applications. Finally, research is needed to better understand the potential side effects and safety of URB597, particularly with long-term use.

Synthesis Methods

URB597 is synthesized using a multi-step synthetic process. The first step involves the reaction of 2,4-dimethylbenzoic acid with thionyl chloride to form 2,4-dimethylbenzoyl chloride. The second step involves the reaction of 2,4-dimethylbenzoyl chloride with 2-(1-piperidinyl)aniline to form 2,4-dimethyl-N-[2-(1-piperidinyl)phenyl]benzamide. The final step involves purification of the compound using various chromatographic techniques.

Scientific Research Applications

URB597 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have a positive impact on mood, anxiety, and pain management, making it a potential treatment for depression, anxiety disorders, and chronic pain. Additionally, URB597 has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.